![molecular formula C11H10N2 B110993 3-Amino-2-phenylpyridine CAS No. 101601-80-3](/img/structure/B110993.png)
3-Amino-2-phenylpyridine
Overview
Description
3-Amino-2-phenylpyridine is an arylpyridine building block that can be prepared using palladium charcoal-catalyzed Suzuki-Miyaura coupling using halopyridinamine and phenylboronic acid as starting materials .
Synthesis Analysis
The synthesis of 3-Amino-2-phenylpyridine involves the use of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C. By exchanging acetic anhydride for DMF in the second step, 2-substituted pyridine N-oxides were obtained, enabling the synthesis of 2,6-disubstituted pyridines .Molecular Structure Analysis
The molecular formula of 3-Amino-2-phenylpyridine is C11H10N2. It has a molecular weight of 170.21 .Chemical Reactions Analysis
3-Amino-2-phenylpyridine is involved in various chemical reactions. For instance, it can undergo a nickel-catalyzed reductive coupling with bromopyridines to provide alkylated pyridines bearing an all-carbon quaternary center .Physical And Chemical Properties Analysis
3-Amino-2-phenylpyridine has a melting point of 62-64 °C and a boiling point of 119-121 °C (Press: 0.35 Torr). It has a density of 1.133±0.06 g/cm3 (Predicted) and should be stored at 2-8°C (protect from light) .Scientific Research Applications
Insecticidal Activity
2-Phenylpyridine derivatives, including 3-Amino-2-phenylpyridine, have been found to have significant insecticidal activity against pests such as Mythimna separata, Aphis craccivora, and Tetranychus cinnabarinus . A series of novel 2-phenylpyridine derivatives containing N-phenylbenzamide moieties were designed and synthesized, and their insecticidal activity was analyzed using the leaf dipping method . Some of these compounds exhibited 100% inhibition against Mythimna separata at a concentration of 500 mg/L .
Synthesis of Novel Compounds
3-Amino-2-phenylpyridine can be used in the synthesis of novel compounds. The Suzuki–Miyaura cross-coupling, nucleophilic substitution, and amidation reactions are used in the synthesis of these novel 2-phenylpyridine derivatives . The reaction conditions in each step are mild, and the product is easy to separate with a yield of about 85% .
Development of New Heterocyclic Compounds
The increase in the insecticide resistance of pests necessitates the development of new heterocyclic compounds with high insecticidal activity . 2-Phenylpyridine derivatives, including 3-Amino-2-phenylpyridine, have the potential to lead to the discovery of novel and effective insecticides .
Biological Activity
Pyridine derivatives, including 2-phenylpyridine, exhibit various biological activities and are generally used to protect crops . Herbicides, fungicides, insecticides, and plant growth regulators generally contain pyridine-based compounds .
Pesticide Chemistry
Amide compounds are of fundamental importance in pesticide chemistry . 2-Phenylpyridine derivatives containing N-phenylbenzamide moieties have been designed and synthesized, indicating the potential use of 3-Amino-2-phenylpyridine in the development of new pesticides .
Laboratory Reagent
3-Amino-2-phenylpyridine is used as a laboratory reagent . It is available for purchase from scientific supply companies and can be used in various laboratory applications .
Safety and Hazards
When handling 3-Amino-2-phenylpyridine, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Future Directions
Mechanism of Action
Target of Action
3-Amino-2-phenylpyridine, also known as 2-phenylpyridin-3-amine, is a chemical compound used in proteomics research . .
Mode of Action
It is often used as a building block in the synthesis of more complex molecules .
Biochemical Pathways
3-Amino-2-phenylpyridine is an arylpyridine building block that can be prepared using palladium charcoal-catalyzed Suzuki-Miyaura coupling using halopyridinamine and phenylboronic acid as starting materials
Pharmacokinetics
It is known that the compound has a molecular weight of 17021 .
Result of Action
As a building block in chemical synthesis, its effects would largely depend on the final compound it is incorporated into .
Action Environment
The action of 3-Amino-2-phenylpyridine can be influenced by various environmental factors. For instance, it is recommended to store the compound at 2-8°C and protect it from light . .
properties
IUPAC Name |
2-phenylpyridin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2/c12-10-7-4-8-13-11(10)9-5-2-1-3-6-9/h1-8H,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTHJCITVHCRQRD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C=CC=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90376448 | |
Record name | 3-Amino-2-phenylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90376448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-2-phenylpyridine | |
CAS RN |
101601-80-3 | |
Record name | 3-Amino-2-phenylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90376448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Amino-2-phenylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 3-amino-2-phenylpyridine synthesized?
A1: 3-Amino-2-phenylpyridine can be synthesized by reacting phenyllithium with 3-methoxypyridine or 3-aminopyridine. Research has shown that this reaction exclusively produces 3-methoxy-2-phenylpyridine or 3-amino-2-phenylpyridine, respectively. [] This specific orientation of the product is noteworthy and suggests a regioselective reaction pathway.
Q2: What is the significance of 3-amino-2-phenylpyridine in heterocyclic chemistry?
A2: 3-Amino-2-phenylpyridine serves as a crucial starting material in the synthesis of δ-carboline. [] This particular carboline isomer is difficult to synthesize through other methods, making this route valuable. The synthesis involves converting 3-amino-2-phenylpyridine to the corresponding azide, followed by thermal cyclization to yield δ-carboline. This highlights the utility of 3-amino-2-phenylpyridine as a building block for more complex heterocyclic systems.
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